(8S,8Ar)-6-amino-8-(7-methoxy-1,3-benzodioxol-5-yl)-2-methyl-1,3,8,8a-tetrahydroisoquinoline-5,7,7-tricarbonitrile
(8S,8Ar)-6-amino-8-(7-methoxy-1,3-benzodioxol-5-yl)-2-methyl-1,3,8,8a-tetrahydroisoquinoline-5,7,7-tricarbonitrile
Brand Name:
Vulcanchem
CAS No.:
303953-33-5
VCID:
VC0459402
InChI:
InChI=1S/C21H19N5O3/c1-26-4-3-13-14(7-22)20(25)21(9-23,10-24)18(15(13)8-26)12-5-16(27-2)19-17(6-12)28-11-29-19/h3,5-6,15,18H,4,8,11,25H2,1-2H3/t15-,18+/m0/s1
SMILES:
CN1CC=C2C(C1)C(C(C(=C2C#N)N)(C#N)C#N)C3=CC4=C(C(=C3)OC)OCO4
Molecular Formula:
C21H19N5O3
Molecular Weight:
389.4g/mol
(8S,8Ar)-6-amino-8-(7-methoxy-1,3-benzodioxol-5-yl)-2-methyl-1,3,8,8a-tetrahydroisoquinoline-5,7,7-tricarbonitrile
CAS No.: 303953-33-5
Main Products
VCID: VC0459402
Molecular Formula: C21H19N5O3
Molecular Weight: 389.4g/mol
| CAS No. | 303953-33-5 |
|---|---|
| Product Name | (8S,8Ar)-6-amino-8-(7-methoxy-1,3-benzodioxol-5-yl)-2-methyl-1,3,8,8a-tetrahydroisoquinoline-5,7,7-tricarbonitrile |
| Molecular Formula | C21H19N5O3 |
| Molecular Weight | 389.4g/mol |
| IUPAC Name | (8S,8aR)-6-amino-8-(7-methoxy-1,3-benzodioxol-5-yl)-2-methyl-1,3,8,8a-tetrahydroisoquinoline-5,7,7-tricarbonitrile |
| Standard InChI | InChI=1S/C21H19N5O3/c1-26-4-3-13-14(7-22)20(25)21(9-23,10-24)18(15(13)8-26)12-5-16(27-2)19-17(6-12)28-11-29-19/h3,5-6,15,18H,4,8,11,25H2,1-2H3/t15-,18+/m0/s1 |
| Standard InChIKey | MERFWIICGLAQAY-MAUKXSAKSA-N |
| Isomeric SMILES | CN1CC=C2[C@H](C1)[C@H](C(C(=C2C#N)N)(C#N)C#N)C3=CC4=C(C(=C3)OC)OCO4 |
| SMILES | CN1CC=C2C(C1)C(C(C(=C2C#N)N)(C#N)C#N)C3=CC4=C(C(=C3)OC)OCO4 |
| Canonical SMILES | CN1CC=C2C(C1)C(C(C(=C2C#N)N)(C#N)C#N)C3=CC4=C(C(=C3)OC)OCO4 |
| PubChem Compound | 658239 |
| Last Modified | Nov 11 2021 |
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